Cas no 250130-68-8 (Ancistrobrevine B; Atropisomer, 1-epimer, 6-Me ether, N-Me)

• Product Name: Ancistrobrevine B; Atropisomer, 1-epimer, 6-Me ether, N-Me
• CAS No: 250130-68-8
• MF: C₂₇H₃₃NO₄
• MW: 435.555227994919
• CID: 6654240
• Update Time: 2024-03-02

Ancistrobrevine B; Atropisomer, 1-epimer, 6-Me ether, N-Me Chemical and Physical Properties

Names and Identifiers

• Ancistrobertsonine C
• Ancistrobrevine B; Atropisomer, 1-epimer, 6-Me ether, N-Me

• Inchi： 1S/C27H33NO4/c1-15-11-19-18(9-10-21(29-5)27(19)22(12-15)30-6)26-20-13-16(2)28(4)17(3)25(20)23(31-7)14-24(26)32-8/h9-12,14,16-17H,13H2,1-8H3
• InChI Key： GFQFSIXPKFVWIW-UHFFFAOYSA-N
• SMILES： COC1C2=C(CC(N(C2C)C)C)C(C2C3C(=C(C=C(C=3)C)OC)C(OC)=CC=2)=C(OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• XLogP3: 3.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Naphthylisoquinolines